Cas no 4217-79-2 (1-benzyl-4-[(5-bromothiophen-2-yl)methyl]piperazine)
4217-79-2 structure
Product Name:1-benzyl-4-[(5-bromothiophen-2-yl)methyl]piperazine
CAS No:4217-79-2
MF:C16H19BrN2S
MW:351.304461717606
CID:1513016
PubChem ID:1068042
Update Time:2025-04-21
1-benzyl-4-[(5-bromothiophen-2-yl)methyl]piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-4-[(5-bromothiophen-2-yl)methyl]piperazine
- Oprea1_351267
- 1-benzyl-4-[(5-bromo-2-thienyl)methyl]piperazine
- AKOS008957478
- Oprea1_501090
- DTXSID40360019
- HMS1578H20
- 4217-79-2
-
- Inchi: 1S/C16H19BrN2S/c17-16-7-6-15(20-16)13-19-10-8-18(9-11-19)12-14-4-2-1-3-5-14/h1-7H,8-13H2
- InChI Key: HSQPEJJIPPWSKG-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(CN2CCN(CC3C=CC=CC=3)CC2)S1
Computed Properties
- Exact Mass: 350.04537
- Monoisotopic Mass: 350.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 34.7Ų
Experimental Properties
- Density: 1.4
- Boiling Point: 419.9°C at 760 mmHg
- Flash Point: 207.8°C
- Refractive Index: 1.636
- PSA: 6.48
1-benzyl-4-[(5-bromothiophen-2-yl)methyl]piperazine Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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